Cas no 1344328-72-8 (1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine)
1-2-(2-Methylpropoxy)ethyl-1H-pyrazol-3-amine is a pyrazole derivative characterized by its unique structural features, including a 2-methylpropoxyethyl side chain and an amine functional group at the 3-position. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. Its structural flexibility allows for further functionalization, making it valuable in the synthesis of heterocyclic compounds. The presence of the ether linkage enhances solubility in organic solvents, facilitating its use in various reaction conditions. Researchers may explore its applications in designing ligands or biologically active agents, leveraging its balanced lipophilicity and reactivity.
1344328-72-8 structure
Product Name:1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine
CAS No:1344328-72-8
MF:C9H17N3O
MW:183.250781774521
CID:5878759
PubChem ID:63316418
Update Time:2025-05-27
1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-3-amine, 1-[2-(2-methylpropoxy)ethyl]-
- 1-(2-Isobutoxyethyl)-1h-pyrazol-3-amine
- 1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine
- 1-[2-(2-methylpropoxy)ethyl]-1H-pyrazol-3-amine
- AKOS012620508
- 1344328-72-8
- CS-0285066
- EN300-1108829
-
- Inchi: 1S/C9H17N3O/c1-8(2)7-13-6-5-12-4-3-9(10)11-12/h3-4,8H,5-7H2,1-2H3,(H2,10,11)
- InChI Key: FQHNGPWNYVLVTJ-UHFFFAOYSA-N
- SMILES: N1(CCOCC(C)C)C=CC(N)=N1
Computed Properties
- Exact Mass: 183.137162174g/mol
- Monoisotopic Mass: 183.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 310.5±22.0 °C(Predicted)
- pka: 3.87±0.10(Predicted)
1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1108829-0.05g |
1-[2-(2-methylpropoxy)ethyl]-1H-pyrazol-3-amine |
1344328-72-8 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1108829-0.1g |
1-[2-(2-methylpropoxy)ethyl]-1H-pyrazol-3-amine |
1344328-72-8 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1108829-0.25g |
1-[2-(2-methylpropoxy)ethyl]-1H-pyrazol-3-amine |
1344328-72-8 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1108829-0.5g |
1-[2-(2-methylpropoxy)ethyl]-1H-pyrazol-3-amine |
1344328-72-8 | 95% | 0.5g |
$739.0 | 2023-10-27 | |
| Enamine | EN300-1108829-1.0g |
1-[2-(2-methylpropoxy)ethyl]-1H-pyrazol-3-amine |
1344328-72-8 | 1g |
$943.0 | 2023-06-10 | ||
| Enamine | EN300-1108829-2.5g |
1-[2-(2-methylpropoxy)ethyl]-1H-pyrazol-3-amine |
1344328-72-8 | 95% | 2.5g |
$1509.0 | 2023-10-27 | |
| Enamine | EN300-1108829-5.0g |
1-[2-(2-methylpropoxy)ethyl]-1H-pyrazol-3-amine |
1344328-72-8 | 5g |
$2732.0 | 2023-06-10 | ||
| Enamine | EN300-1108829-10.0g |
1-[2-(2-methylpropoxy)ethyl]-1H-pyrazol-3-amine |
1344328-72-8 | 10g |
$4052.0 | 2023-06-10 | ||
| Enamine | EN300-1108829-1g |
1-[2-(2-methylpropoxy)ethyl]-1H-pyrazol-3-amine |
1344328-72-8 | 95% | 1g |
$770.0 | 2023-10-27 | |
| Enamine | EN300-1108829-5g |
1-[2-(2-methylpropoxy)ethyl]-1H-pyrazol-3-amine |
1344328-72-8 | 95% | 5g |
$2235.0 | 2023-10-27 |
1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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